Cas no 1016768-00-5 (4-Chloro-2-fluorobenzohydrazide)

• Product Name: 4-Chloro-2-fluorobenzohydrazide
• CAS No: 1016768-00-5
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• MDL: MFCD09813752
• CID: 2952806
• PubChem ID: 20114809
• Update Time: 2025-09-28

4-Chloro-2-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-氟-4-氯-苯甲酰肼
• 4-chloro-2-fluorobenzohydrazide
• NE22749
• AK195103
• C71081
• CS-0162615
• AS-60500
• AKOS000153350
• 1016768-00-5
• SCHEMBL20447645
• MFCD09813752
• EN300-98644
• SY195600
• 4-Chloro-2-fluorobenzohydrazide

• MDL： MFCD09813752
• Inchi： 1S/C7H6ClFN2O/c8-4-1-2-5(6(9)3-4)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： ISOHDQPNKZKLST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NN)=O)=C(C=1)F

Computed Properties

• Exact Mass: 188.0152687g/mol
• Monoisotopic Mass: 188.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

4-Chloro-2-fluorobenzohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-2-fluorobenzohydrazide

4-Chloro-2-fluorobenzohydrazide (CAS No. 1016768-00-5): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-2-fluorobenzohydrazide (CAS No. 1016768-00-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substituents on the benzene ring, offers a range of properties that make it a valuable building block in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 4-Chloro-2-fluorobenzohydrazide is composed of a benzene ring with a chloro group at the 4-position and a fluoro group at the 2-position, attached to a hydrazide moiety. This configuration imparts specific chemical and physical properties that are crucial for its applications in drug discovery and development. The presence of the chloro and fluoro groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In recent years, 4-Chloro-2-fluorobenzohydrazide has been extensively studied for its potential in the development of novel therapeutics. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that compounds derived from 4-Chloro-2-fluorobenzohydrazide exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. This makes it a promising lead compound for the development of new antiviral drugs.

Beyond antiviral applications, 4-Chloro-2-fluorobenzohydrazide has also been explored for its potential in cancer therapy. Research has demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, such as protein kinases and proteases. These findings suggest that 4-Chloro-2-fluorobenzohydrazide-based compounds could be developed into effective anticancer agents with minimal side effects.

The versatility of 4-Chloro-2-fluorobenzohydrazide extends to its use in agrochemicals. It serves as an intermediate in the synthesis of herbicides and fungicides, contributing to the development of more efficient and environmentally friendly agricultural products. The unique combination of functional groups in this compound allows for the fine-tuning of chemical properties to meet specific agricultural needs.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-Chloro-2-fluorobenzohydrazide. One common approach involves the reaction of 4-chloro-2-fluorobenzoic acid with hydrazine hydrate under mild conditions. This method yields high purity product with good yield, making it suitable for large-scale production. Advances in green chemistry have also led to the development of more sustainable synthetic protocols that minimize environmental impact.

The physicochemical properties of 4-Chloro-2-fluorobenzohydrazide, such as its melting point, solubility, and stability, have been well-characterized. These properties are essential for optimizing its use in various applications. For instance, its solubility in organic solvents makes it easy to handle and process during chemical synthesis. Additionally, its thermal stability ensures that it can withstand the conditions required for pharmaceutical manufacturing processes.

To further enhance its utility, researchers have investigated the structural modifications of 4-Chloro-2-fluorobenzohydrazide. Substituting different functional groups on the benzene ring or modifying the hydrazide moiety can lead to compounds with improved pharmacological profiles. For example, introducing hydroxyl or amino groups can enhance water solubility and bioavailability, while adding bulky substituents can improve metabolic stability.

In conclusion, 4-Chloro-2-fluorobenzohydrazide (CAS No. 1016768-00-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing medical treatments and agricultural practices.